1-[3-(Diethoxymethyl)oxolan-2-yl]-1H-1,2,3-benzotriazole

• IUPAC Name: 1-[3-(diethoxymethyl)oxolan-2-yl]benzotriazole
• InChI: InChI=1S/C15H21N3O3/c1-3-19-15(20-4-2)11-9-10-21-14(11)18-13-8-6-5-7-12(13)16-17-18/h5-8,11,14-15H,3-4,9-10H2,1-2H3
• InChI Key: VFKRAYGVKVIRIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C1CCOC1N2C3=CC=CC=C3N=N2)OCC
• Molecular Formula: C15H21N3O3
• Molecular Weight: 291.35 g/mol

Description

1-[3-(Diethoxymethyl)oxolan-2-yl]-1H-1,2,3-benzotriazole, also known as DEMBT, is a benzotriazole derivative that has been widely used in scientific research. DEMBT is a versatile compound that exhibits a range of biochemical and physiological effects, making it a valuable tool in various fields of research.

Mechanism of Action

1-[3-(Diethoxymethyl)oxolan-2-yl]-1H-1,2,3-benzotriazole acts as a ROS scavenger by reacting with ROS and forming a stable adduct. This reaction leads to a decrease in the levels of ROS, which in turn reduces oxidative stress and inflammation. In PDT, 1-[3-(Diethoxymethyl)oxolan-2-yl]-1H-1,2,3-benzotriazole absorbs light energy and transfers it to nearby oxygen molecules, generating singlet oxygen and other ROS that can induce cell death.
Biochemical and physiological effects:
1-[3-(Diethoxymethyl)oxolan-2-yl]-1H-1,2,3-benzotriazole has been shown to exhibit a range of biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and anti-tumor activity. It has also been shown to protect against ischemia-reperfusion injury and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[3-(Diethoxymethyl)oxolan-2-yl]-1H-1,2,3-benzotriazole is its high selectivity and sensitivity for ROS detection. It is also relatively easy to synthesize and has a long shelf life. However, 1-[3-(Diethoxymethyl)oxolan-2-yl]-1H-1,2,3-benzotriazole has some limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research involving 1-[3-(Diethoxymethyl)oxolan-2-yl]-1H-1,2,3-benzotriazole. One area of interest is the development of new derivatives with improved properties, such as increased solubility or reduced toxicity. Another area of interest is the development of new applications for 1-[3-(Diethoxymethyl)oxolan-2-yl]-1H-1,2,3-benzotriazole, such as in the detection of other biomolecules or in the treatment of other diseases. Additionally, further studies are needed to fully understand the mechanism of action of 1-[3-(Diethoxymethyl)oxolan-2-yl]-1H-1,2,3-benzotriazole and its potential clinical applications.

Synthesis Methods

1-[3-(Diethoxymethyl)oxolan-2-yl]-1H-1,2,3-benzotriazole can be synthesized through a multi-step process that involves the reaction of 2-aminobenzoic acid with ethyl chloroacetate, followed by the reduction of the resulting ester with lithium aluminum hydride. The final step involves the reaction of the resulting alcohol with 3-chloromethyl-1,2-oxazolidine to yield 1-[3-(Diethoxymethyl)oxolan-2-yl]-1H-1,2,3-benzotriazole.

Scientific Research Applications

1-[3-(Diethoxymethyl)oxolan-2-yl]-1H-1,2,3-benzotriazole has been extensively used in scientific research as a fluorescent probe for the detection of reactive oxygen species (ROS) and other oxidative stress markers. It has also been used as a photosensitizer in photodynamic therapy (PDT) for the treatment of cancer and other diseases.